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This document provides detailed application notes and experimental protocols for the surface
passivation of 3D perovskite films using butylammonium iodide (BAI). The strategic
application of BAI has been demonstrated to be an effective method for reducing surface
defects, suppressing non-radiative recombination, and ultimately enhancing the power
conversion efficiency (PCE) and stability of perovskite solar cells (PSCs).

Introduction

Organic-inorganic hybrid perovskites have emerged as a highly promising class of materials for
next-generation photovoltaic applications due to their exceptional optoelectronic properties.
However, the performance and long-term stability of perovskite solar cells are often limited by
the presence of defects, particularly at the surface and grain boundaries of the polycrystalline
perovskite film. These defects act as charge recombination centers, leading to significant
energy losses.

Surface passivation with large organic ammonium salts, such as butylammonium iodide (BAI),
has been identified as a key strategy to mitigate these issues.[1] The introduction of a BAI layer
can effectively passivate surface traps, reduce non-radiative recombination, and, in some
cases, form a 2D perovskite capping layer that enhances both efficiency and environmental
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stability.[1][2] This document outlines the mechanism, experimental procedures, and expected
outcomes of BAI surface passivation on 3D perovskite films.

Mechanism of Butylammonium lodide Passivation

The passivation effect of BAI on 3D perovskite surfaces is attributed to several synergistic
mechanisms. The bulky butylammonium (BA*) cations interact with the perovskite surface,
while the iodide (I7) anions can fill halide vacancies. This interaction leads to the formation of a
low-dimensional 2D perovskite layer, typically with the structure BAz2Pbla, on top of the 3D
perovskite.[2]

This 2D capping layer provides several advantages:

o Defect Passivation: The amine groups in the BA* cations can form hydrogen bonds,
passivating undercoordinated Pb2* defects, while iodide ions fill iodine vacancies.[3]

e Suppression of Non-radiative Recombination: By reducing the density of defect states, the
2D layer significantly suppresses non-radiative charge carrier recombination at the
perovskite surface.[2]

o Enhanced Stability: The hydrophobic nature of the butylammonium cations and the
formation of a stable 2D perovskite layer can improve the resistance of the perovskite film to
moisture and other environmental degradants.[4][5]

e Improved Charge Transport: The formation of a 2D/3D perovskite heterostructure can create
a favorable energy level alignment, facilitating more efficient charge extraction.[6]

Quantitative Data Summary

The following table summarizes the performance of perovskite solar cells with and without BAI
surface passivation from various studies. This data highlights the significant improvements in
key photovoltaic parameters upon BAI treatment.
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Note: IBA (iso-butylammonium iodide) is an isomer of BAI and exhibits similar passivation
effects.

Experimental Protocols

This section provides detailed, step-by-step protocols for the preparation of the BAI solution
and its application for surface passivation of a pre-deposited 3D perovskite film.

Preparation of Butylammonium lodide (BAI) Solution

Materials:
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o Butylammonium iodide (BAI) powder
e 2-Butanol or Isopropanol (IPA), anhydrous
Procedure:

» Weigh the desired amount of BAI powder. A typical concentration for the passivating solution
ranges from 2 mg/mL to 5 mg/mL.[4][6]

» Dissolve the BAI powder in the chosen solvent (e.g., 2-butanol or IPA).

e Ensure the BAI is completely dissolved by vortexing or brief sonication. The solution should
be clear and colorless.

Surface Passivation of 3D Perovskite Film

This protocol assumes a 3D perovskite film has already been deposited and annealed on a
suitable substrate (e.g., FTO/SnOz).

Materials:

Substrate with deposited 3D perovskite film

Prepared BAI solution

Spin coater

Hot plate

Procedure:

e Place the substrate with the 3D perovskite film onto the chuck of a spin coater located in a
controlled environment (e.g., a nitrogen-filled glovebox).

» Dispense a sufficient amount of the BAI solution onto the surface of the perovskite film to
fully cover it.

e Spin-coat the BAI solution onto the perovskite surface. A typical spin-coating program is a
single step at 4000-6000 rpm for 20-30 seconds.[2][4]
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 After spin-coating, transfer the substrate to a hotplate for annealing. A common annealing
temperature is 100°C for 10-15 minutes.[2][4]

o After annealing, allow the film to cool down to room temperature before proceeding with the
deposition of subsequent layers (e.g., hole transport layer or electron transport layer).

Visualizations
Experimental Workflow

The following diagram illustrates the key steps in the fabrication of a perovskite solar cell
incorporating a BAI surface passivation treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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